N-benzyl-3-chloro-N-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-benzyl-3-chloro-N-methyl-4-(1-methylsulfonylpiperidin-4-yl)oxybenzamide
• InChI: InChI=1S/C21H25ClN2O4S/c1-23(15-16-6-4-3-5-7-16)21(25)17-8-9-20(19(22)14-17)28-18-10-12-24(13-11-18)29(2,26)27/h3-9,14,18H,10-13,15H2,1-2H3
• InChI Key: MYYFYAPIPDQWNK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)OC3CCN(CC3)S(=O)(=O)C)Cl
• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol

Description

The compound “N-benzyl-3-chloro-N-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide” is likely to be an organic compound consisting of a benzamide core with various substitutions. Benzamides are a class of compounds containing a benzene ring attached to an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring (from the benzyl and benzamide parts), a chloro group, a methyl group, a piperidinyl group (a six-membered ring containing nitrogen), and a sulfonyl group.

Chemical Reactions Analysis

Benzamides, including substituted benzamides, can undergo a variety of chemical reactions. They can participate in nucleophilic substitution reactions, where the amide group (or other substituents) can be replaced by other groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Benzamides are generally solid at room temperature, and their solubility in water varies. They have a planar geometry around the amide group, which allows for strong intermolecular hydrogen bonding, affecting their melting and boiling points.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Generally, handling of chemical compounds requires appropriate safety measures, including the use of personal protective equipment and proper ventilation.